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Compound of Interest

Compound Name: 4-Chloropentylbenzene

CAS No.: 79098-20-7

Cat. No.: B1597432

Get Quote

This guide provides an in-depth analysis of the safety profile and handling requirements for 4-
Chloropentylbenzene (CAS No: 79098-20-7). Designed for researchers, scientists, and drug

development professionals, this document moves beyond a standard safety data sheet (SDS)

to explain the causality behind safety protocols, ensuring a framework of self-validating

laboratory practices. Given the limited specific toxicological data for this compound, this guide

synthesizes information from authoritative databases and extrapolates potential hazards based

on structurally related compounds, such as chlorobenzene, to provide a comprehensive safety

profile.

Section 1: Chemical Identification and
Physicochemical Properties
4-Chloropentylbenzene is a halogenated aromatic hydrocarbon. Its structure, consisting of a

pentyl chain attached to a chlorobenzene ring, dictates its physical properties and influences its

toxicological profile. The lipophilic nature of the benzene ring and the alkyl chain, combined

with the reactivity of the chloro- group, suggests that this compound requires careful handling.

Table 1: Chemical Identifiers and Physicochemical Properties of 4-Chloropentylbenzene
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Identifier Value Source

IUPAC Name 1-chloro-4-pentylbenzene PubChem[1]

CAS Number 79098-20-7 PubChem[1]

Molecular Formula C₁₁H₁₅Cl PubChem[1]

Molecular Weight 182.69 g/mol PubChem[1][2]

Appearance Not specified (likely a liquid) N/A

Boiling Point 514.75 K (241.6 °C)
Cheméo (Joback Calculated)

[3]

Melting Point Not specified N/A

logP (Octanol/Water) 3.637
Cheméo (Crippen Calculated)

[3]

| Water Solubility | Insoluble (predicted) | ThermoFisher Scientific[4] |

The high octanol/water partition coefficient (logP) indicates a tendency to bioaccumulate in fatty

tissues, a critical consideration for assessing long-term exposure risks. Its predicted insolubility

in water has implications for environmental fate and spill cleanup procedures.

Section 2: Hazard Identification and GHS
Classification
According to notifications to the European Chemicals Agency (ECHA), 4-
Chloropentylbenzene is classified as a warning-level hazard. The primary routes of concern

for occupational exposure are inhalation, skin contact, and eye contact.

Table 2: GHS Hazard Classification for 4-Chloropentylbenzene
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GHS Classification Hazard Statement Hazard Code Source

Skin
Corrosion/Irritation

Causes skin
irritation

H315 PubChem[1]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319 PubChem[1]

| STOT - Single Exposure | May cause respiratory irritation | H335 | PubChem[1] |

STOT: Specific Target Organ Toxicity

The following diagram illustrates the direct hazards associated with this compound.
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Caption: Relationship between 4-Chloropentylbenzene and its GHS hazards.

Section 3: Toxicological Profile
Specific toxicological data, such as LD50 or chronic exposure studies for 4-
Chloropentylbenzene, are not readily available. Therefore, a risk assessment must be
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grounded in data from analogous structures, primarily chlorobenzene.

Inferred Toxicological Insights:

Central Nervous System (CNS): Chlorobenzene is known to cause CNS effects, including

drowsiness, headache, and tremors in animals and humans.[5][6] It is prudent to assume

that 4-Chloropentylbenzene may exhibit similar neurotoxic potential upon significant

exposure.

Hepato- and Renal Toxicity: Animal studies on chlorobenzene indicate that high

concentrations can cause severe injury to the liver and kidneys.[5] The metabolic pathways

for chlorinated aromatic compounds often involve the liver, creating reactive intermediates

that can lead to cellular damage. Researchers should be aware of this potential for long-term

or high-concentration exposures.

Carcinogenicity: While chlorobenzene has not been classified as a carcinogen by major

agencies like IARC or NTP, some animal studies have shown evidence of liver nodules.[5]

Data for 4-Chloropentylbenzene is absent, but this potential cannot be entirely dismissed.

Reproductive Toxicity: Some safety data sheets for related chlorinated compounds warn of

suspected damage to fertility or the unborn child.[7] For this reason, pregnant or

breastfeeding individuals must not handle this product.[7]

Section 4: Safe Handling and Storage Protocols
The established hazards necessitate a stringent set of handling and storage protocols. The

principle of "as low as reasonably achievable" (ALARA) for exposure should be applied at all

times.

Experimental Protocol: Safe Handling Workflow
Preparation:

Obtain special instructions before use. Do not handle until all safety precautions have

been read and understood.[7]

Ensure a chemical fume hood is operational and certified.
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Verify the location and functionality of the nearest safety shower and eyewash station.

Prepare and label all necessary equipment and secondary containment trays.

Handling:

All manipulations of 4-Chloropentylbenzene must be conducted within a chemical fume

hood to mitigate inhalation risk.[8]

Use personal protective equipment as detailed in Section 5.

Grounding and bonding should be used for transfers between containers to prevent static

discharge if large quantities are handled.

Avoid the formation of aerosols.[8]

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands and any exposed skin thoroughly with soap and water before leaving the

laboratory.[9]

Return the compound to its designated storage location.

Storage Requirements
Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

Keep containers tightly closed when not in use.[7][8]

Store locked up and away from sources of ignition.[7][9]

Incompatible Materials: Avoid strong oxidizing agents (peroxides, nitrates, etc.), as these can

lead to violent reactions.[9]
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Caption: A workflow diagram for the safe handling of 4-Chloropentylbenzene.
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Section 5: Personal Protective Equipment (PPE)
Given the irritant nature of 4-Chloropentylbenzene, a robust PPE protocol is non-negotiable.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles
and a face shield

Protects against splashes
that cause serious eye
irritation (H319).[9]

Hand

Nitrile rubber gloves (check

manufacturer's breakthrough

time)

Prevents skin contact that

causes irritation (H315).[4]

Body Chemical-resistant lab coat

Protects against incidental skin

contact and contamination of

personal clothing.

| Respiratory | Not required if handled exclusively in a fume hood. For spill cleanup or

ventilation failure, use a respirator with an organic vapor cartridge. | Protects against

respiratory irritation (H335) from vapors. |

Section 6: Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[4][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
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Seek immediate medical attention.[4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated (fume hood on maximum).

Contain: Use a non-combustible absorbent material like vermiculite or sand to contain the

spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

Collect: Carefully scoop the absorbent material into a suitable, labeled container for

hazardous waste disposal.[8]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the incident to the laboratory supervisor or safety officer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17458~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:49:54~~4-Chlorobenzophenone~~
https://www.cdhfinechemical.com/images/product/msds/37_1955944240_4-ChloroBenzene-SulphonylChloride-CASNO-98-60-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1955944240_4-ChloroBenzene-SulphonylChloride-CASNO-98-60-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1955944240_4-ChloroBenzene-SulphonylChloride-CASNO-98-60-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1955944240_4-ChloroBenzene-SulphonylChloride-CASNO-98-60-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area Alert Others

Assess Spill Size & Risk Don Enhanced PPE (respirator if needed)

Contain Spill Use non-combustible absorbent

Collect Absorbed Material Place in labeled hazardous waste container

Decontaminate Spill Area Clean with solvent, then soap & water

Report Incident
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Caption: A step-by-step protocol for responding to a 4-Chloropentylbenzene spill.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

Avoid using a direct water jet, as it may spread the fire.[8][9]
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Hazardous Combustion Products: In a fire, poisonous gases are produced, including

hydrogen chloride, carbon monoxide, and carbon dioxide.[8][9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[8]

Section 7: Disposal Considerations
All waste containing 4-Chloropentylbenzene must be treated as hazardous waste.

Collect waste in properly labeled, sealed containers.[8]

Do not dispose of it in drains or regular trash.[8]

Disposal must be carried out by a licensed waste disposal contractor in accordance with all

local, regional, and national regulations.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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